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Compound of Interest

Compound Name: (3-Methoxyphenyl)acetonitrile

Cat. No.: B041291

CAS Number: 19924-43-7

This technical guide provides an in-depth overview of the core properties, synthesis, and
applications of (3-Methoxyphenyl)acetonitrile, a key intermediate in pharmaceutical and
chemical synthesis. The information is intended for researchers, scientists, and professionals in
drug development.

Physicochemical Properties

(3-Methoxyphenyl)acetonitrile, also known as 3-methoxybenzyl cyanide, is a clear, colorless
to slightly yellow liquid.[1] It is characterized by the presence of a methoxy group and a nitrile
functional group on a phenylacetonitrile scaffold.[2]

Table 1: General and Physicochemical Properties of (3-Methoxyphenyl)acetonitrile
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Property Value Reference(s)

Molecular Formula CoHsNO [3114]

Molecular Weight 147.17 g/mol [3][4]
Clear colorless to slightly

Appearance o [11[2]
yellow liquid

Boiling Point 164-165 °C at 20 mmHg [1114]

Density 1.054 g/mL at 25 °C [2][4]

Refractive Index n20/D 1.532 - 1.5402 [2][4]

N Insoluble in water; Soluble in

Solubility [2]
chloroform and methanol.

Flash Point 98 °C (closed cup) [4]

Storage Temperature 2-8°C [2]

Synthesis

A common and efficient method for the synthesis of (3-Methoxyphenyl)acetonitrile involves

the cyanation of 3-methoxybenzyl chloride.[5]

Experimental Protocol: Cyanation of 3-Methoxybenzyl

Chloride

Materials and Reagents:

3-Methoxybenzyl chloride (1.0 mol, 156.6 g)

Sodium cyanide (1.05 mol, 51.5 g)

Water (110 g)

Acetone (for mother liquor recycling)

Equipment:
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500 ml four-necked flask

Condenser

Stirrer

Heating mantle

Dropping funnel

Separatory funnel

Distillation apparatus

Procedure:

To a 500 ml four-necked flask equipped with a condenser and stirrer, add 51.5 g (1.05 mol)
of sodium cyanide and 110 g of water.

Heat the mixture to 70°C.

Add 156.6 g (1.0 mol) of m-methoxybenzyl chloride dropwise into the flask over a period of 2
hours.

After the addition is complete, increase the temperature to 75-85°C and maintain it for 4
hours.

Cool the reaction mixture to approximately 50°C.

Transfer the mixture to a separatory funnel and separate the layers. The organic layer
contains the product.

The resulting product is 136 g of m-methoxybenzyl cyanide, yielding 92.5%.[5]

The acetone mother liquor can be distilled for recycling.[5]

Diagram 1: Synthesis Workflow of (3-Methoxyphenyl)acetonitrile
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Synthesis of (3-Methoxyphenyl)acetonitrile
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Caption: Workflow for the synthesis of (3-Methoxyphenyl)acetonitrile.

Spectral Data

Spectral analysis is crucial for the structural confirmation of (3-Methoxyphenyl)acetonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: Spectra are available, though detailed experimental parameters such as sample
concentration and specific solvent grade are not consistently provided. A representative
spectrum can be found at ChemicalBook.[6]

e 13C NMR: Similar to *H NMR, spectra are publicly accessible, but detailed acquisition
parameters are often omitted. A representative spectrum is available at ChemicalBook.[7]

Infrared (IR) Spectroscopy

An IR spectrum of (3-Methoxyphenyl)acetonitrile is available through the NIST WebBook.[8]
The spectrum would be expected to show characteristic peaks for the C=N stretch of the nitrile
group and C-O stretching of the methoxy group.

Mass Spectrometry (MS)

The mass spectrum of (3-Methoxyphenyl)acetonitrile is available in the NIST WebBook.[9]
The molecular ion peak [M]* would be observed at m/z 147. Fragmentation patterns would
likely involve the loss of the methoxy group or cleavage of the bond adjacent to the phenyl ring.
[10]

Applications in Drug Development
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(3-Methoxyphenyl)acetonitrile is a valuable building block in the synthesis of various
pharmaceutical compounds.[2]

Intermediate in Isoflavone Synthesis

This compound serves as a precursor in the synthesis of isoflavones, a class of compounds
known to exhibit various biological activities, including the inhibition of epithelial cell
proliferation and induction of apoptosis.[1] The synthesis of the isoflavone core often involves
the reaction of a phenylacetonitrile derivative with a substituted phenol.

Substituted Phenol

Condensation &
Cyclization Reactions

@enmin Inter@

Click to download full resolution via product page

Caption: Possible pathways for antispasmodic activity.

Safety and Handling

(3-Methoxyphenyl)acetonitrile is associated with several hazards and should be handled with
appropriate safety precautions.

Table 2: GHS Hazard Statements
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Hazard Code Description Reference(s)
H301 Toxic if swallowed [3]
H311 Toxic in contact with skin [3]
H315 Causes skin irritation [3]
H319 Causes serious eye irritation [3]
H330 Fatal if inhaled [3]
H335 May cause respiratory irritation  [3]

Handling Recommendations:

e Use only in a well-ventilated area or under a chemical fume hood. [11]* Wear appropriate
personal protective equipment (PPE), including gloves, eye protection, and respiratory
protection. [4][11]* Avoid breathing dust, fumes, gas, mist, vapors, or spray. [11]* Wash
hands thoroughly after handling. [11]* Store in a tightly closed container in a cool, dry, and
well-ventilated place. [11]* Keep away from strong oxidizing agents, strong acids, strong
bases, and strong reducing agents. [11] First Aid Measures:

« If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate
medical attention. [11]* In case of skin contact: Wash with plenty of soap and water. Remove
contaminated clothing. [11]* In case of eye contact: Rinse cautiously with water for several
minutes. Remove contact lenses if present and easy to do. Continue rinsing. [11]* If
swallowed: Do NOT induce vomiting. Rinse mouth and call a poison center or doctor
immediately. [11] This guide provides a summary of the available technical information for (3-
Methoxyphenyl)acetonitrile. Researchers should always consult the original source
documentation and safety data sheets before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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